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Compound of Interest

Compound Name: N-(2-Ethoxyethyl)-2-nitroaniline

Cat. No.: B1626614 Get Quote

An In-depth Technical Guide to the Safe Handling of N-(2-Ethoxyethyl)-2-nitroaniline and

Related Nitroaniline Compounds

Disclaimer: A specific Safety Data Sheet (SDS) for N-(2-Ethoxyethyl)-2-nitroaniline (CAS No.

95893-88-2) was not readily available in the public domain at the time of this writing. The

following guide has been compiled using data from structurally similar nitroaniline compounds.

Researchers and drug development professionals should treat this information as a baseline

for safe handling and are strongly advised to obtain a substance-specific SDS from their

supplier before use.

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of nitroaniline compounds, with a specific focus on N-(2-Ethoxyethyl)-2-
nitroaniline by chemical analogy. The information is intended for researchers, scientists, and

professionals in drug development and other laboratory settings.

Chemical and Physical Properties
The properties of N-(2-Ethoxyethyl)-2-nitroaniline can be inferred from related compounds.

The introduction of the ethoxyethyl group will influence properties like melting point, boiling

point, and solubility compared to the parent 2-nitroaniline.
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Property 2-Nitroaniline
N-Ethyl-2-
nitroaniline

N-(2-
Hydroxyethyl)
aniline

4-Ethoxy-2-
nitroaniline

Molecular

Formula
C6H6N2O2[1] C8H10N2O2[2] Not Applicable C8H10N2O3

Molecular Weight 138.12 g/mol [1] 166.18 g/mol [2] Not Applicable 182.18 g/mol

Appearance
Amber to orange

solid[3]
Not Specified

Viscous colorless

to yellow liquid[4]
Not Specified

Melting Point 70 - 74 °C[3] Not Specified 36-38 °C[5] 111-113 °C

Boiling Point 284 °C[1][3] Not Specified 268 °C[5] Not Specified

Flash Point 168 °C[1][3] Not Specified Not Specified Not Applicable

Water Solubility
1.17 g/L at 20

°C[6]
Not Specified

Does not mix

well with water[4]
Not Specified

Log Pow 1.85[6][7] 2.5[2] Not Specified Not Specified

Hazard Identification and Classification
Based on analogous compounds, N-(2-Ethoxyethyl)-2-nitroaniline is expected to be

hazardous. The primary hazards associated with similar nitroanilines are:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[3][7]

Organ Toxicity: May cause damage to organs (specifically the blood, leading to

methemoglobinemia) through prolonged or repeated exposure.[3][7]

Skin and Eye Irritation: Can cause skin irritation and serious eye irritation.[8]

Respiratory Irritation: May cause respiratory irritation.[8]

Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[7]

GHS Hazard Pictograms (Anticipated):
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Skull and Crossbones (Acute Toxicity)

Health Hazard (Specific Target Organ Toxicity)

Exclamation Mark (Skin/Eye/Respiratory Irritant)

Signal Word: Danger[3]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to strict experimental protocols is mandatory when handling nitroaniline

compounds.

Methodology for Safe Handling:

Engineering Controls: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[3] Ensure that eyewash stations and safety showers are in

close proximity to the workstation.[3]

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[8]

Skin and Body Protection: Wear a lab coat or other protective clothing.[3]

Respiratory Protection: If dusts or aerosols are generated, use a NIOSH/MSHA-approved

respirator.[4]

General Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in

the laboratory.[3]

Emergency Procedures
Detailed protocols for accidental exposure are critical.
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Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. Call

a poison center or physician immediately.[3][8] If

breathing has stopped, provide artificial

respiration.[9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[8][9] Seek

immediate medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[8]

Get immediate medical attention.

Ingestion

Do NOT induce vomiting.[3] Rinse the mouth

with water. Call a physician or poison control

center immediately.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can release toxic gases and vapors, including

nitrogen oxides (NOx) and carbon monoxide (CO).[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Storage and Disposal
Proper storage and waste management are essential to prevent accidents and environmental

contamination.
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][8] Store

locked up and away from incompatible materials such as strong oxidizing agents and acids.

[3]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8] Avoid release to the

environment.[3]

Visualized Workflows and Relationships
The following diagrams illustrate the key logical relationships for handling and emergency

response.

Handling N-(2-Ethoxyethyl)-2-nitroaniline

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

General Hygiene
(Wash Hands, No Food/Drink)

Safe Handling Outcome

Proper Storage
(Cool, Dry, Ventilated, Sealed)

Waste Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nitroanilines.
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Chemical Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
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Caption: Emergency First Aid Protocol for Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Nitroaniline | C6H6N2O2 | CID 6946 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. N-Ethyl-2-nitroaniline | C8H10N2O2 | CID 82354 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. N-Ethyl-N-hydroxyethylaniline | 92-50-2 [chemicalbook.com]

6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

7. sigmaaldrich.com [sigmaaldrich.com]

8. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1626614?utm_src=pdf-body-img
https://www.benchchem.com/product/b1626614?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethyl-2-nitroaniline
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://datasheets.scbt.com/sc-250425.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9674682.htm
https://hpvchemicals.oecd.org/UI/handler.axd?id=eb9e5317-7ea4-4b78-95a4-67f54aef5c9a
https://www.sigmaaldrich.com/US/en/sds/aldrich/n9780
https://www.fishersci.com/store/msds?partNumber=AAH5514806&productDescription=N-ETHYL-2-NITROANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. bg.cpachem.com [bg.cpachem.com]

To cite this document: BenchChem. [N-(2-Ethoxyethyl)-2-nitroaniline safety data sheet (SDS)
and handling]. BenchChem, [2025]. [Online PDF]. Available at:
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sheet-sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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